Cas no 899976-84-2 (N-(5-chloro-2-methylphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 899976-84-2
• MF: C₁₆H₁₄ClN₃O₃S₂
• MW: 395.88365983963
• CID: 5441268
• PubChem ID: 18591582
• Update Time: 2025-06-08

N-(5-chloro-2-methylphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• F3166-0369
• AKOS002079712
• N-(5-chloro-2-methylphenyl)-2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• N-(5-CHLORO-2-METHYLPHENYL)-2-[(1,1-DIOXIDO-4H-1,2,4-BENZOTHIADIAZIN-3-YL)SULFANYL]ACETAMIDE
• N-(5-chloro-2-methylphenyl)-2-((1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide
• 899976-84-2
• N-(5-Chloro-2-methylphenyl)-2-[(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)thio]acetamide
• N-(5-chloro-2-methylphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C16H14ClN3O3S2/c1-10-6-7-11(17)8-13(10)18-15(21)9-24-16-19-12-4-2-3-5-14(12)25(22,23)20-16/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： QSFAKHBMMFTCEX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C)(=O)CSC1=NC2=CC=CC=C2S(=O)(=O)N1

Computed Properties

• Exact Mass: 395.0165114g/mol
• Monoisotopic Mass: 395.0165114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on N-(5-chloro-2-methylphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Comprehensive Overview of N-(5-chloro-2-methylphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS No. 899976-84-2)

The compound N-(5-chloro-2-methylphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide, with the CAS number 899976-84-2, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique benzothiadiazine core and sulfanylacetamide moiety, has garnered attention for its potential applications in drug development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the scientific community has shown increasing interest in sulfur-containing heterocycles, such as those found in 1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl derivatives. These compounds are often explored for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and enzyme-modulating activities. The presence of the chloro-methylphenyl group in this particular compound further enhances its potential as a scaffold for designing novel therapeutic agents.

The synthesis and characterization of CAS 899976-84-2 have been subjects of numerous studies, with researchers focusing on optimizing its yield and purity. Advanced analytical techniques, such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, have been employed to confirm its structure and elucidate its conformational properties. These studies are crucial for understanding the compound's reactivity and interactions with biological targets.

One of the most frequently asked questions in online searches relates to the biological activity of benzothiadiazine derivatives. Current research suggests that compounds like N-(5-chloro-2-methylphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide may exhibit promising effects in modulating specific cellular processes. For instance, their ability to interact with enzyme active sites or receptor binding pockets makes them valuable candidates for further investigation in drug discovery programs.

Another area of interest is the structure-activity relationship (SAR) of this compound. By systematically modifying its functional groups, scientists aim to identify key structural elements that enhance its efficacy and reduce potential side effects. Such studies are essential for developing safer and more effective pharmaceutical agents. The sulfanylacetamide moiety, in particular, has been highlighted as a critical feature for bioactivity, prompting further exploration of its role in molecular interactions.

From an industrial perspective, the scalable synthesis of CAS 899976-84-2 is a topic of significant relevance. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the growing demand from academic and pharmaceutical researchers. Ensuring high purity and consistency in large-scale production remains a challenge, but advancements in green chemistry and process optimization are addressing these issues.

Environmental and safety considerations are also paramount when working with such compounds. While N-(5-chloro-2-methylphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when conducting experiments.

In the context of drug discovery trends, this compound aligns with the current focus on targeted therapies and precision medicine. Its potential to interact with specific biological targets makes it a valuable tool for understanding disease mechanisms and developing tailored treatments. As the pharmaceutical industry continues to embrace AI-driven drug design, compounds like CAS 899976-84-2 are likely to play a pivotal role in virtual screening and molecular modeling studies.

Future research directions for N-(5-chloro-2-methylphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide may include exploring its applications in combination therapies or as a lead compound for further derivatization. Collaborative efforts between academia and industry will be essential to unlock its full potential and translate laboratory findings into clinical applications. With ongoing advancements in chemical biology and pharmacology, this compound is poised to contribute significantly to the next generation of therapeutic agents.